Cas no 1261951-45-4 (4-(3-Cyano-2-fluorophenyl)phenol)

• Product Name: 4-(3-Cyano-2-fluorophenyl)phenol
• CAS No: 1261951-45-4
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• MDL: MFCD18312840
• CID: 1039210
• PubChem ID: 53218554
• Update Time: 2025-05-20

4-(3-Cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
• 2-fluoro-3-(4-hydroxyphenyl)benzonitrile
• 4-(3-CYANO-2-FLUOROPHENYL)PHENOL
• ACMC-209b75
• AK-95170
• ANW-18783
• CTK8A9800
• KB-230547
• MolPort-015-145-502
• 2-Fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• BS-20303
• A889545
• MFCD18312840
• 1261951-45-4
• CS-0209537
• 2-Fluoro-4/'-hydroxy-[1,1/'-biphenyl]-3-carbonitrile
• DTXSID00683478
• [1,1'-Biphenyl]-3-carbonitrile, 2-fluoro-4'-hydroxy-
• 4-(3-Cyano-2-fluorophenyl)phenol

• MDL： MFCD18312840
• Inchi： 1S/C13H8FNO/c14-13-10(8-15)2-1-3-12(13)9-4-6-11(16)7-5-9/h1-7,16H
• InChI Key： XEXWPWIUOVCEIJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 213.05900
• Monoisotopic Mass: 213.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 3.06998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(3-Cyano-2-fluorophenyl)phenol

Introduction to 4-(3-Cyano-2-fluorophenyl)phenol (CAS No. 1261951-45-4)

The compound 4-(3-Cyano-2-fluorophenyl)phenol (CAS No. 1261951-45-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, polymer synthesis, and electronic materials. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

4-(3-Cyano-2-fluorophenyl)phenol is a derivative of phenol, featuring a substituted phenyl group attached to the hydroxyl group. The substituents on the phenyl ring—a cyano group at the 3-position and a fluorine atom at the 2-position—contribute significantly to the molecule's electronic and steric properties. These substituents not only influence the compound's reactivity but also play a crucial role in determining its solubility, stability, and interaction with other molecules.

Recent studies have highlighted the importance of cyano groups in modulating the electronic properties of aromatic compounds. The presence of a cyano group introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in various chemical reactions. Similarly, the fluorine atom at the 2-position introduces additional electron-withdrawing effects, further stabilizing the molecule and enhancing its compatibility with other functional groups.

The synthesis of 4-(3-Cyano-2-fluorophenyl)phenol involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has proven to be highly effective in constructing the desired aromatic framework.

In terms of applications, 4-(3-Cyano-2-fluorophenyl)phenol has shown promise in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a scaffold for bioactive molecules makes it an attractive candidate for medicinal chemists. Additionally, this compound has been investigated for its potential use in polymer chemistry, where it can serve as a building block for high-performance polymers with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(3-Cyano-2-fluorophenyl)phenol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation due to its aromatic system, which enhances its ability to participate in charge transfer processes. This property is particularly valuable in applications involving organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The stability of 4-(3-Cyano-2-fluorophenyl)phenol under various environmental conditions has also been a subject of recent research. Studies have shown that the compound is relatively stable under normal storage conditions but may undergo degradation under harsh conditions such as high temperatures or strong acidic or basic environments. Understanding these degradation pathways is crucial for optimizing its storage and handling procedures.

In conclusion, 4-(3-Cyano-2-fluorophenyl)phenol (CAS No. 1261951-45-4) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for researchers in chemistry, materials science, and pharmacology.